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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138

For researchers, scientists, and drug development professionals working with PI-55, a specific
cytokinin receptor inhibitor, a comprehensive understanding of its safety and handling
procedures is paramount. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe and effective use of
this compound in a laboratory setting. PI-55, also known as 6-(2-hydroxy-3-
methylbenzylamino)purine, is a research-grade chemical and should be handled with
appropriate caution.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for PI-55 is provided in the table below for easy
reference.
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Property Value

Chemical Name 6-(2-hydroxy-3-methylbenzylamino)purine

CAS Number 1122579-42-3

Molecular Formula C13H13NsO

Molecular Weight 255.28 g/mol

Appearance Solid

Solubility Soluble in DMSO (with sonication and warming)
Storage (Powder) -20°C for 3 years; 4°C for 2 years

Storage (in Solvent) -80°C for 6 months; -20°C for 1 month

Safety Data Sheet (SDS) Summary

While a complete, verified Safety Data Sheet for PI-55 was not directly accessible, a
representative SDS for a closely related purine derivative provides critical safety information.
Researchers should always consult the specific SDS provided by the supplier before handling
this chemical.

Hazard Identification

Based on available data for similar compounds, PI-55 is classified as:

¢ Acute Toxicity, Oral (Category 3): Toxic if swallowed.[3]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[3]
Signal Word: Danger|[3]

Hazard Statements:

e H301: Toxic if swallowed.

e H317: May cause an allergic skin reaction.
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Precautionary Statements:
e Prevention:
o P261: Avoid breathing dust.
o P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves.

e Response:

[e]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

o

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

[¢]

[¢]

P363: Wash contaminated clothing before reuse.
e Storage:
o P405: Store locked up.
e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

To ensure personal safety when handling PI-55, the following personal protective equipment
should be worn:
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PPE Category

Specific Recommendation

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

A NIOSH-approved respirator is recommended
if working with the powder outside of a certified
chemical fume hood or in case of inadequate

ventilation.

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is crucial.

Exposure Scenario

First Aid Measures

If Swallowed

Immediately call a poison control center or

doctor. Rinse mouth. Do NOT induce vomiting.

If on Skin

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation or

rash occurs, get medical advice/attention.

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Move person into fresh air and keep comfortable
for breathing. Call a poison control center or

doctor if you feel unwell.

Experimental Protocol: Safe Handling of PI-55

This protocol outlines the essential steps for safely handling PI-55 in a laboratory setting.
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. Preparation and Planning:

Read and understand the Safety Data Sheet (SDS) for PI-55 before beginning any work.
Ensure a designated work area is clean and uncluttered.

Verify that all necessary personal protective equipment (PPE) is available and in good
condition.

Locate the nearest safety shower and eyewash station.

. Weighing and Solution Preparation:

Perform all weighing and handling of the solid PI-55 powder within a certified chemical fume
hood to minimize inhalation risk.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder.

When preparing solutions, add the solid PI-55 to the solvent (e.g., DMSO) slowly to avoid
splashing.

If necessary, use a sonicator or warm water bath to aid dissolution, as recommended.

. Handling and Use:

Always wear the prescribed PPE when handling PI-55 solutions.
Avoid direct contact with skin, eyes, and clothing.

Use a calibrated pipette for accurate and safe liquid transfer.
Keep containers of PI-55 tightly closed when not in use.

. Storage:

Store solid PI-55 and its solutions according to the recommended temperatures in the
provided table.

Ensure storage containers are clearly labeled with the chemical name, concentration, and
date of preparation.

Store in a secure location, away from incompatible materials.

Disposal Plan

Proper disposal of PI-55 and its contaminated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused PI-55: Dispose of as hazardous chemical waste in accordance with local, state, and
federal regulations. Do not dispose of down the drain or in the regular trash.
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» Contaminated Materials: All materials that have come into contact with PI-55, including
pipette tips, gloves, and empty containers, should be collected in a designated, labeled
hazardous waste container.

o Waste Collection: The hazardous waste container should be kept closed when not in use
and stored in a designated satellite accumulation area.

» Final Disposal: Arrange for pickup and disposal by the institution's environmental health and
safety (EHS) department or a licensed hazardous waste disposal company.

Experimental Workflow for Safe Handling of PI-55
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- Store properly
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Caption: Workflow for the safe handling of PI-55 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. glpbio.com [glpbio.com]

3. sigmaaldrich.com [sigmaaldrich.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
P1-55]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8145138#personal-protective-equipment-for-
handling-pi-55]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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